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Compound of Interest

Compound Name: Pentafluorophenylhydrazine

Cat. No.: B1196947 Get Quote

For researchers, scientists, and professionals in drug development,

pentafluorophenylhydrazine (PFPH) is a valuable reagent, primarily utilized as a

derivatization agent for the sensitive detection of carbonyl compounds in various matrices. Its

highly fluorinated ring enhances the volatility and thermal stability of its derivatives, making it

particularly suitable for gas chromatography (GC) and mass spectrometry (MS) applications.

This guide provides a detailed overview of the synthesis and purification of

pentafluorophenylhydrazine, offering comprehensive experimental protocols and data

presentation to support laboratory applications.

Physicochemical Properties of
Pentafluorophenylhydrazine
A summary of the key physicochemical properties of pentafluorophenylhydrazine is

presented in Table 1. This data is essential for its handling, storage, and application in a

laboratory setting.
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Property Value

Molecular Formula C₆H₃F₅N₂

Molecular Weight 198.09 g/mol

Appearance White to light yellow crystalline powder

Melting Point 74-76 °C

Solubility
Soluble in methanol, ethanol, and other organic

solvents

CAS Number 828-73-9

Synthesis of Pentafluorophenylhydrazine
The synthesis of pentafluorophenylhydrazine is most commonly achieved through the

nucleophilic aromatic substitution of hexafluorobenzene with hydrazine hydrate. The electron-

withdrawing nature of the fluorine atoms on the aromatic ring facilitates the displacement of

one fluorine atom by the hydrazine nucleophile.

Reaction Scheme
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Synthesis of Pentafluorophenylhydrazine

Hexafluorobenzene (C₆F₆)

Nucleophilic Aromatic Substitution

Hydrazine Hydrate (N₂H₄·H₂O) Solvent (e.g., Ethanol) Heat (Reflux)

Pentafluorophenylhydrazine (C₆F₅NHNH₂) HF + H₂O

Purification Workflow for Pentafluorophenylhydrazine

Crude Pentafluorophenylhydrazine

Recrystallization Column Chromatography

Pure Pentafluorophenylhydrazine

Purity Analysis (GC/HPLC, MP)
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To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis and
Purification of Pentafluorophenylhydrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196947#pentafluorophenylhydrazine-synthesis-and-
purification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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